Cas no 170637-67-9 (1-Hexanamine, 6-(3-hydroxy-1-methyl-2-oxido-2-triazenyl)-N-methyl-)

• Product Name: 1-Hexanamine, 6-(3-hydroxy-1-methyl-2-oxido-2-triazenyl)-N-methyl-
• CAS No: 170637-67-9
• MF: C₈H₂₀N₄O₂
• MW: 204.270001411438
• CID: 1352855
• Update Time: 2024-08-17

1-Hexanamine, 6-(3-hydroxy-1-methyl-2-oxido-2-triazenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 6-(3-hydroxy-1-methyl-2-oxido-2-triazenyl)-N-methyl-
• 1,6-Hexanediamine, N1-(2-hydroxy-1-oxidodiazenyl)-N1,N6-dimethyl-

• Inchi： 1S/C8H20N4O2/c1-9-7-5-3-4-6-8-11(2)12(14)10-13/h9,13H,3-8H2,1-2H3
• InChI Key： KQHAZGURWZYZJG-UHFFFAOYSA-N
• SMILES： C(N([N+]([O-])=NO)C)CCCCCNC

Computed Properties

• Exact Mass: 204.1588
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 335.2±44.0 °C(Predicted)
• PSA: 73.93